Cas no 1154607-86-9 (N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine)

N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine is a fluorinated amine derivative with a piperidine core, offering unique structural and electronic properties due to the trifluoroethyl substituent. The presence of the trifluoroethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The tertiary amine functionality provides a versatile handle for further derivatization or salt formation, improving solubility and formulation flexibility. Its rigid piperidine scaffold contributes to defined conformational preferences, beneficial for structure-activity relationship studies. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where fluorine incorporation can modulate binding affinity and pharmacokinetic properties.

N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine structure

1154607-86-9 structure

Product Name:N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine

CAS No:1154607-86-9

MF:C₈H₁₅F₃N₂

MW:196.213312387466

CID:4573373

PubChem ID:43607421

Update Time:2025-06-07

N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine
- Inchi： 1S/C8H15F3N2/c1-13(6-8(9,10)11)7-2-4-12-5-3-7/h7,12H,2-6H2,1H3
- InChI Key： SCAKKDFFIOKBKX-UHFFFAOYSA-N
- SMILES： N1CCC(N(C)CC(F)(F)F)CC1

N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine Pricemore >>

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Enamine	EN300-150407-0.05g	N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine	1154607-86-9	95%	0.05g	$273.0	2023-05-24
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Enamine	EN300-150407-0.5g	N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine	1154607-86-9	95%	0.5g	$914.0	2023-05-24
Enamine	EN300-150407-1.0g	N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine	1154607-86-9	95%	1g	$1172.0	2023-05-24
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Enamine	EN300-150407-10.0g	N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine	1154607-86-9	95%	10g	$5037.0	2023-05-24
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